Cas no 1261019-65-1 (N-(butan-2-yl)-2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-(butan-2-yl)-2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1261019-65-1
• MF: C₁₈H₁₈FN₃O₂S₂
• MW: 391.482824802399
• CID: 5321727
• Update Time: 2025-09-21

N-(butan-2-yl)-2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-butan-2-yl-2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• N-(butan-2-yl)-2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C18H18FN3O2S2/c1-3-11(2)20-15(23)10-26-18-21-13-8-9-25-16(13)17(24)22(18)14-7-5-4-6-12(14)19/h4-9,11H,3,10H2,1-2H3,(H,20,23)
• InChI Key： OWLJKIBJGPUAPP-UHFFFAOYSA-N
• SMILES： C(NC(CC)C)(=O)CSC1N(C2=CC=CC=C2F)C(=O)C2SC=CC=2N=1

Additional information on N-(butan-2-yl)-2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

N-(butan-2-yl)-2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide: A Comprehensive Overview

N-(butan-2-yl)-2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a complex organic compound with the CAS registry number 1261019-65-1. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a thienopyrimidine ring system and a fluoro-substituted phenyl group. The molecule's structure is highly specialized, making it a subject of interest in various fields of chemical research, particularly in drug discovery and materials science.

The compound's name reflects its intricate architecture. The thieno[3,2-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring and a pyrimidine ring. This structure is further substituted with a fluorophenyl group at the 3-position and an oxo group at the 4-position, creating a highly functionalized framework. The sulfanyl group attached to the acetamide moiety introduces additional electronic and steric effects, which are crucial for its potential applications in medicinal chemistry.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, the thienopyrimidine scaffold has been extensively explored for its potential as an anticancer agent. The incorporation of a fluorophenyl group enhances the compound's lipophilicity and bioavailability, making it a promising candidate for targeting specific cellular pathways. Additionally, the sulfonamide functionality is known to exhibit modulatory effects on various enzyme activities, further underscoring its therapeutic potential.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The key intermediates include the thienopyrimidine core and the corresponding fluorophenyl derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity of the final product.

The compound's properties have also been studied using advanced computational methods. Quantum mechanical calculations have revealed insights into its electronic structure and reactivity patterns. These studies have demonstrated that the compound exhibits significant antioxidant activity, which could be harnessed in developing novel antioxidant therapies.

In conclusion, N-(butan-2-yl)-2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide represents a cutting-edge molecule with diverse applications in chemical research. Its unique structure and functional groups make it a valuable asset in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute significantly to the advancement of modern medicine and technology.